Cas no 1430327-93-7 (Octahydro-1H-isoindol-5-ol hydrochloride)

• Product Name: Octahydro-1H-isoindol-5-ol hydrochloride
• CAS No: 1430327-93-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD23703614
• CID: 2094049
• PubChem ID: 74890071
• Update Time: 2025-11-01

Octahydro-1H-isoindol-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydro-1H-isoindol-5-ol hydrochloride
• (3AR,5R,7aS)-rel-5-Hydroxy-2H-isoindole hydrochloride
• 1H-ISOINDOL-5-OL, OCTAHYDRO-, HYDROCHLORIDE (1:1), (3AR,5R,7AS)-REL-
• 2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• PB30280
• SB10666
• octahydro-1H-isoindol-5-olhydrochloride
• DA-44830
• rel-(3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• Octahydro-isoindol-5-ol HCl
• 2,3,3a,4,5,6,7,7a-Octahydro-1H-isoindol-5-ol hydrochloride
• 1430327-93-7
• Octahydro-isoindol-5-ol hydrochloride
• PB27149
• Z2327226166
• EN300-254422
• Octahydroisoindol-5-ol HCl
• 1373219-02-3
• rel-(3aR,5R,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• AS-33817
• 1263365-47-4
• CS-0053954
• Octahydroisoindol-5-ol hydrochloride
• AKOS025290853
• 1H-ISOINDOL-5-OL, OCTAHYDRO-, HYDROCHLORIDE (1:1), (3AR,5S,7AS)-REL-

• MDL： MFCD23703614
• Inchi： 1S/C8H15NO.ClH/c10-8-2-1-6-4-9-5-7(6)3-8;/h6-10H,1-5H2;1H
• InChI Key： RQZXEQGQTRITTG-UHFFFAOYSA-N
• SMILES： Cl.OC1CCC2CNCC2C1

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Octahydro-1H-isoindol-5-ol hydrochloride

Comprehensive Overview of Octahydro-1H-isoindol-5-ol hydrochloride (CAS No. 1430327-93-7): Properties, Applications, and Research Insights

Octahydro-1H-isoindol-5-ol hydrochloride (CAS No. 1430327-93-7) is a chemically synthesized compound with a unique structural framework, combining an octahydro-isoindole core with a hydroxyl group and hydrochloride salt. This molecular configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug development. Researchers frequently explore its potential as a chiral intermediate or scaffold in medicinal chemistry due to its rigid bicyclic structure.

In recent years, the demand for high-purity synthetic intermediates like Octahydro-1H-isoindol-5-ol hydrochloride has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. Its relevance in central nervous system (CNS) drug discovery has been highlighted in studies targeting neurotransmitter modulation. For instance, its structural similarity to proline derivatives makes it a candidate for designing GPCR (G-protein-coupled receptor) ligands, a hot topic in neurodegenerative disease research. Users searching for "CAS 1430327-93-7 supplier" or "Octahydro-isoindole applications" often seek data on its commercial availability and experimental protocols.

The synthesis of Octahydro-1H-isoindol-5-ol hydrochloride typically involves stereoselective hydrogenation and acid-mediated cyclization, with yields optimized through catalytic asymmetric methods. Analytical techniques like HPLC and NMR are employed to verify its purity, a key concern for laboratories addressing quality control (QC) standards. Discussions in forums often revolve around "scale-up challenges for CAS 1430327-93-7", reflecting industry needs for cost-effective production. Additionally, its stability under varying pH conditions is a frequent query, particularly for formulation scientists working on oral dosage forms.

Beyond pharmaceuticals, Octahydro-1H-isoindol-5-ol hydrochloride has garnered attention in material science for its potential in designing functionalized polymers. Its ability to act as a hydrogen-bond donor/acceptor aligns with trends in supramolecular chemistry, where modular building blocks are prized. Searches for "isoindole derivatives in catalysis" or "hydrochloride salts in green chemistry" underscore its interdisciplinary appeal. Environmental considerations also drive interest in biodegradable intermediates, positioning this compound as a candidate for sustainable synthesis pathways.

Future research directions for CAS 1430327-93-7 may focus on structure-activity relationship (SAR) studies to expand its utility in targeted drug delivery. With the rise of AI-driven molecular design, computational models could predict novel derivatives of Octahydro-1H-isoindol-5-ol, addressing unmet needs in precision medicine. Collaborative efforts between academia and industry will likely accelerate its adoption, particularly in orphan drug development. For those exploring "buy Octahydro-isoindol-5-ol hydrochloride", verifying GMP compliance and technical documentation remains essential to ensure research reproducibility.